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Compound of Interest

Compound Name: 4-Propylbenzamide

CAS No.: 121193-17-7

Cat. No.: B053233

Get Quote

CAS Registry Number: 121193-17-7 IUPAC Name: 4-Propylbenzamide Chemical Formula:

C₁₀H₁₃NO Molecular Weight: 163.22 g/mol [1]

Executive Summary & Structural Distinction
4-Propylbenzamide is a primary benzamide derivative characterized by a propyl chain at the

para (4-) position of the benzene ring. It serves as a versatile building block in the synthesis of

soluble epoxide hydrolase (sEH) inhibitors, kinase inhibitors, and quorum-sensing antagonists.

Critical Disambiguation: Researchers must distinguish this compound from its isomer, N-

Propylbenzamide (CAS 10546-70-0).

4-Propylbenzamide (Target): Propyl group attached to the aromatic ring (C4). Functionality

= Primary Amide (

).

N-Propylbenzamide (Isomer): Propyl group attached to the amide nitrogen.[2][3]

Functionality = Secondary Amide (
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).

This guide focuses exclusively on the 4-Propylbenzamide (Ring-substituted) chemotype.

Molecular Architecture & Physicochemical Profile
Electronic and Steric Properties
The 4-propyl group acts as a weak electron-donating group (EDG) via hyperconjugation (

), slightly increasing the electron density of the aromatic ring compared to unsubstituted
benzamide. However, the inductive effect is minimal.

Lipophilicity (LogP): The propyl chain significantly enhances lipophilicity compared to

benzamide (LogP ~0.64). 4-Propylbenzamide has a calculated LogP (cLogP) of

approximately 2.4 – 2.8, making it ideal for hydrophobic pocket occupancy in protein targets.

H-Bonding Potential: The primary amide moiety provides:

Two H-Bond Donors (HBD): The

protons.

One H-Bond Acceptor (HBA): The Carbonyl oxygen (

).

Predicted Physicochemical Data
Data derived from structural homologs (4-ethylbenzamide, 4-isopropylbenzamide) and

computational consensus.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b053233/docs?utm_src=pdf-body#4-propylbenzamide-structural-analysis-synthesis-and-pharmaceutical-utility
https://www.benchchem.com/product/b053233/docs?utm_src=pdf-body#4-propylbenzamide-structural-analysis-synthesis-and-pharmaceutical-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Range Confidence

Physical State Crystalline Solid High

Melting Point 150 – 155 °C (Estimated)
Medium (Homolog

extrapolation)

Boiling Point ~300 °C (at 760 mmHg) High (Predicted)

pKa (Conjugate Acid)
~ -1.5 (Amide oxygen

protonation)
High

Solubility
Soluble in DMSO, MeOH,

DCM; Low in Water
High

Structural Visualization
The following diagram illustrates the chemical structure and the electronic resonance

contribution of the amide group.
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Caption: Structural connectivity and resonance stabilization of 4-Propylbenzamide.

Synthetic Protocols
The most robust synthesis of 4-Propylbenzamide proceeds via the activation of 4-

propylbenzoic acid to its acid chloride, followed by ammonolysis. This method avoids the poor

atom economy of coupling reagents.
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Reagents & Materials
Precursor: 4-Propylbenzoic acid (CAS 2438-05-3)[4]

Reagent: Thionyl Chloride (

) or Oxalyl Chloride

Nucleophile: Aqueous Ammonia (28-30%) or Ammonia gas

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

Step-by-Step Methodology
Step 1: Formation of 4-Propylbenzoyl Chloride

Charge a round-bottom flask with 4-Propylbenzoic acid (1.0 equiv).

Add dry DCM (5 mL/mmol) under an inert atmosphere (

or Ar).

Add Thionyl Chloride (1.5 equiv) dropwise. Add a catalytic amount of DMF (1-2 drops) to

accelerate the reaction.

Reflux at 40°C for 2-3 hours until gas evolution (

,

) ceases.

In-process check: Monitor by TLC (convert an aliquot to methyl ester with MeOH) to ensure

consumption of acid.

Concentrate the mixture in vacuo to remove excess

. The resulting oil is 4-Propylbenzoyl chloride.

Step 2: Ammonolysis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://m.chemicalbook.com/SpectrumEN_2438-05-3_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Redissolve the crude acid chloride in dry DCM or THF.

Cool the solution to 0°C in an ice bath.

Slowly add Aqueous Ammonia (5.0 equiv) or bubble

gas through the solution. Caution: Exothermic reaction.

Stir at room temperature for 1 hour.

Workup: Dilute with water. Extract with Ethyl Acetate (EtOAc).[5] Wash organic layer with

Sat.

(to remove unreacted acid) and Brine.

Dry over

, filter, and concentrate.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(Hexane/EtOAc).

Synthetic Workflow Diagram
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Caption: Two-step synthesis of 4-Propylbenzamide from 4-propylbenzoic acid.

Analytical Characterization
As direct spectral data for CAS 121193-17-7 is often conflated with the N-propyl isomer, the

following data is predicted based on high-confidence homologs (4-propylbenzoic acid and

benzamide) to guide validation.

Nuclear Magnetic Resonance ( -NMR)
Solvent: DMSO-
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or

Proton
Environment

Chemical Shift
(

, ppm)

Multiplicity Integration Assignment

Amide 7.80 – 8.00

(DMSO)
Broad Singlet 2H

Amide protons

(Exchangeable)

Ar-H (Ortho to

C=O)
7.75 – 7.85

Doublet (

Hz)
2H

Aromatic Ring

(Positions 2,[6]6)

Ar-H (Meta to

C=O)
7.25 – 7.30

Doublet (

Hz)
2H

Aromatic Ring

(Positions 3,[6]5)

Benzylic 2.60 – 2.65
Triplet (

Hz)
2H

Propyl

-CH2

Middle 1.60 – 1.70 Sextet 2H
Propyl

-CH2

Terminal 0.90 – 0.95
Triplet (

Hz)
3H

Propyl

-CH3

Mass Spectrometry (MS)
Molecular Ion (

): 163.1 m/z

Key Fragments:

m/z 146 (

): Loss of ammonia.

m/z 119 (
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): Propylbenzene cation.

m/z 91 (

): Tropylium ion (characteristic of alkylbenzenes).

Applications in Drug Discovery
Fragment-Based Drug Discovery (FBDD)
4-Propylbenzamide serves as an excellent "fragment" due to its low molecular weight (<200

Da) and high ligand efficiency.

Mechanism: The amide group anchors the molecule in the active site (e.g., hinge region of

kinases) via hydrogen bonding, while the propyl group probes hydrophobic pockets (e.g., the

gatekeeper region).

Soluble Epoxide Hydrolase (sEH) Inhibition
Derivatives of 4-propylbenzamide are explored as inhibitors of sEH, an enzyme involved in

the metabolism of epoxyeicosatrienoic acids (EETs).

Therapeutic Relevance: Inhibition of sEH is a strategy for treating hypertension and

inflammation. The 4-propyl group mimics the lipophilic arachidonic acid chain.

Quorum Sensing Inhibitors
Research indicates that benzamide derivatives, including those with 4-alkyl substitutions, can

act as antagonists for the PqsR receptor in Pseudomonas aeruginosa.

Impact: Disrupts biofilm formation and virulence factor production without killing the bacteria,

reducing evolutionary pressure for resistance.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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